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Compound of Interest

Compound Name:
5-Bromo-2-chloro-3-

methylpyridine

Cat. No.: B1331477 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet for 5-Bromo-2-chloro-3-
methylpyridine

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and hazardous

properties of 5-Bromo-2-chloro-3-methylpyridine (CAS No: 29241-60-9), compiled from

available Material Safety Data Sheets (MSDS) and Safety Data Sheets (SDS). The information

is intended to equip laboratory and research professionals with the critical knowledge required

for its safe use.

Chemical Identification and Physical Properties
5-Bromo-2-chloro-3-methylpyridine is a halogenated pyridine derivative. Its chemical

structure and properties are summarized below.
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Identifier Value Source

IUPAC Name
5-bromo-2-chloro-3-

methylpyridine
[1]

CAS Number 29241-60-9 [1]

Molecular Formula C₆H₅BrClN [1]

Molecular Weight 206.47 g/mol [1]

Appearance
White to Almost white powder

to crystal

Melting Point 42.0 to 46.0 °C

Purity >98.0% (GC)

Hazard Identification and GHS Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 5-Bromo-2-chloro-3-methylpyridine is classified as a hazardous substance.[1]

Hazard Class Category GHS Code Hazard Statement

Skin

Corrosion/Irritation
2 H315 Causes skin irritation

Serious Eye

Damage/Eye Irritation
2A H319

Causes serious eye

irritation

Specific Target Organ

Toxicity (Single

Exposure)

3 H335
May cause respiratory

irritation

GHS Pictogram:

alt text

Signal Word:Warning[1]
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This classification indicates that the substance poses a significant risk of irritation to the skin,

eyes, and respiratory system upon exposure.[1]

Experimental Protocols and Methodologies
While specific, detailed experimental protocols for the toxicological and physical property

testing of 5-Bromo-2-chloro-3-methylpyridine are not provided in standard safety data

sheets, the hazard classifications are typically determined using standardized methodologies,

such as those outlined by the OECD (Organisation for Economic Co-operation and

Development) Guidelines for the Testing of Chemicals.

Skin Irritation/Corrosion (OECD 439, 431, 430): In vitro methods using reconstructed human

epidermis models are common to assess skin irritation potential.

Serious Eye Damage/Irritation (OECD 437, 438, 492): Tests like the Bovine Corneal Opacity

and Permeability (BCOP) test or using reconstructed human cornea-like epithelium models

are employed to evaluate eye irritation.

Specific Target Organ Toxicity (OECD 407, 408): These assessments often involve in vivo

studies with rodents to observe effects on respiratory function and other target organs

following exposure.

The following diagram illustrates a generalized workflow for hazard identification and

classification based on these principles.
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Caption: Generalized workflow for chemical hazard identification and GHS classification.

Safe Handling and Emergency Procedures
Strict adherence to safety protocols is mandatory when handling 5-Bromo-2-chloro-3-
methylpyridine.

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are essential to minimize

exposure.

Control Type Recommendation Source

Engineering Controls

Use only outdoors or in a well-

ventilated area. A local exhaust

system is recommended.

Safety shower and eye bath

should be installed nearby.

[2][3]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved dust respirator if

exposure limits are exceeded

or if irritation is experienced.

[2][4]

Hand Protection
Wear appropriate protective

gloves.
[2][3]

Eye/Face Protection

Wear chemical safety goggles

or glasses. A face shield may

be required in certain

situations.

[2][4]

Skin and Body Protection
Wear protective clothing and

boots as the situation requires.
[2]
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First-Aid Measures
The following diagram outlines the immediate first-aid response protocol for various exposure

routes.

Exposure Route

Immediate Action

Medical Attention

Exposure to
5-Bromo-2-chloro-3-methylpyridine

Inhalation Skin Contact Eye Contact

Remove victim to fresh air.
Keep at rest in a comfortable

breathing position.

Remove contaminated clothing.
Wash skin with plenty of

soap and water.

Rinse cautiously with water
for several minutes.

Remove contact lenses if present
and easy to do. Continue rinsing.

Get medical advice/attention
if you feel unwell or if

irritation persists.

Click to download full resolution via product page

Caption: First-aid emergency response workflow for exposure to the chemical.

Specific First-Aid Instructions:

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing. If the person feels unwell, seek medical advice.[3]

Skin Contact: Immediately take off all contaminated clothing. Wash the affected area gently

with plenty of soap and water. If skin irritation occurs, get medical advice or attention.[2]
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do, and continue rinsing. If eye irritation persists, seek medical attention.

[2]

Ingestion: If swallowed, rinse the mouth. Seek medical attention if you feel unwell.[2]

Fire-Fighting and Accidental Release
Suitable Extinguishing Media: Use dry chemical, foam, water spray, or carbon dioxide.[2]

Specific Hazards: The compound may decompose upon combustion or at high temperatures

to generate poisonous fumes, including carbon oxides, nitrogen oxides, and halogenated

compounds.[2] Closed containers may explode when heated.[2]

Accidental Release: For spills, use personal protective equipment and keep non-essential

personnel away.[2] Sweep the material into an airtight container, avoiding dust dispersion.

Dispose of the collected material in accordance with local, state, and federal regulations.[2]

Prevent the product from entering drains or waterways.[2]

Storage and Disposal
Proper storage and disposal are crucial to maintain chemical integrity and prevent

environmental contamination.
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Procedure Recommendation Source

Storage

Keep container tightly closed.

Store in a cool, dark, and well-

ventilated place. Store locked

up.

[2][3]

Disposal

The material may be dissolved

in a combustible solvent and

burned in a chemical

incinerator with an afterburner

and scrubber. Disposal must

be in accordance with all

applicable federal, state, and

local environmental

regulations. The product

should not be allowed to enter

the environment, drains, or

soil.

[2]

This guide is intended for informational purposes and should not replace a thorough review of

the official Safety Data Sheet provided by the manufacturer. Always consult the primary SDS

document before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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